Cas no 2648981-88-6 (1-2-(dimethylamino)ethyl-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-2-(dimethylamino)ethyl-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 2648981-88-6
• MF: C₁₁H₁₇N₅O
• MW: 235.285581350327
• CID: 6399762
• PubChem ID: 165859056
• Update Time: 2025-06-23

1-2-(dimethylamino)ethyl-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)ethyl-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one
• 1-[2-(dimethylamino)ethyl]-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one
• 2648981-88-6
• EN300-1128301

• Inchi： 1S/C11H17N5O/c1-14(2)6-7-16-11(17)8-9(13-16)10-4-5-12-15(10)3/h4-5H,6-8H2,1-3H3
• InChI Key： KQDFLLKUVWHUAY-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=CC=NN2C)=NN1CCN(C)C

Computed Properties

• Exact Mass: 235.14331018g/mol
• Monoisotopic Mass: 235.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.7Ų

Additional information on 1-2-(dimethylamino)ethyl-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one

Introduction to 1-2-(dimethylamino)ethyl-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 2648981-88-6, formally known as 1-2-(dimethylamino)ethyl-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one, represents a fascinating molecule with potential applications in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazole core and multiple functional groups, has garnered attention due to its structural complexity and biological relevance. The dimethylamino side chain and the methyl-substituted pyrazole ring contribute to its unique chemical properties, making it a promising candidate for further investigation.

In recent years, the study of nitrogen-containing heterocycles has seen significant advancements, particularly in their role as bioactive scaffolds. Pyrazole derivatives, in particular, have been extensively explored for their pharmacological properties. The presence of the 4,5-dihydro-1H-pyrazol-5-one moiety in this compound suggests potential interactions with biological targets, such as enzymes and receptors. These interactions are critical for drug design, as they can modulate cellular processes and therapeutic outcomes.

One of the most intriguing aspects of this compound is its structural versatility. The 1-methyl-1H-pyrazol-5-yl group introduces a rigid aromatic system that can enhance binding affinity to biological targets. Additionally, the dimethylamino substituent can act as a hydrogen bond acceptor or participate in cation-pi interactions, further influencing its biological activity. These features make it an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, modifications of the pyrazole core have been shown to improve metabolic stability and oral bioavailability. The compound in question aligns with these trends, as its structural design allows for optimization across multiple pharmacokinetic parameters. This is particularly relevant in the context of developing small molecule drugs that can effectively reach their target sites within the body.

The CAS number 2648981-88-6 provides a unique identifier for this compound, facilitating its use in scientific literature and patent applications. Researchers often rely on such identifiers to ensure precise communication and reproducibility in their experiments. The systematic naming convention adheres to international standards, ensuring that scientists worldwide can easily recognize and reference this molecule.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that highlight the ingenuity of modern organic synthesis. The integration of different functional groups while maintaining regioselectivity is a testament to the advancements in synthetic methodologies. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the construction of complex heterocyclic frameworks with high efficiency.

The biological activity of this compound has not yet been fully elucidated, but preliminary data suggest promising interactions with certain enzymes and signaling pathways. Pyrazole derivatives have been reported to exhibit anti-inflammatory, antiviral, and anticancer properties, depending on their structural configuration. Further research is needed to confirm these findings and explore new therapeutic applications.

In conclusion, 1-2-(dimethylamino)ethyl-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS 2648981-88-6) represents a structurally intriguing molecule with potential significance in chemical biology and drug development. Its unique combination of functional groups and biological relevance makes it a valuable asset for researchers seeking to discover novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing medical science.